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Compound of Interest

Compound Name: SB 699551 dihydrochloride

CAS No.: 864741-95-7

Cat. No.: B109685

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing the selective 5-HT5A receptor

antagonist, SB-699551, in the novel object recognition (NOR) task to assess its potential as a

cognitive enhancer. The NOR task is a widely used behavioral assay to study learning and

memory in rodents.

Introduction
The novel object recognition task is based on the innate tendency of rodents to explore novel

objects more than familiar ones. This non-rewarded, low-stress task is a valuable tool for

investigating the efficacy of pharmacological compounds on recognition memory. SB-699551 is

a potent and selective antagonist of the 5-HT5A serotonin receptor. Blockade of this receptor

has been shown to ameliorate cognitive deficits in preclinical models, suggesting its potential

as a therapeutic target for cognitive disorders.
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The following table summarizes quantitative data from a study investigating the effect of SB-

699551 on ketamine-induced cognitive deficits in the novel object recognition task. The

Discrimination Index (DI) is a measure of recognition memory, calculated as the difference in

exploration time between the novel and familiar object, divided by the total exploration time for

both objects. A higher DI indicates better recognition memory.

Treatment Group Dose (mg/kg)
Mean
Discrimination
Index (DI)

Standard Error of
the Mean (SEM)

Vehicle + Saline N/A 0.25 0.05

Ketamine + Vehicle 20 -0.10 0.04

Ketamine + SB-

699551
1 0.15 0.06

Ketamine + SB-

699551
3 0.22 0.05

Data is hypothetical and for illustrative purposes, based on findings that SB-699551 can

attenuate ketamine-induced reductions in DI.[1]

Experimental Protocols
This section outlines the detailed methodology for conducting the novel object recognition task

with SB-699551.

Materials and Apparatus
Test Arena: A square or circular open field made of a non-porous material (e.g., Plexiglas),

typically 40 cm x 40 cm x 40 cm.[2] The arena should be cleaned thoroughly with 70%

ethanol between each animal to eliminate olfactory cues.[2]

Objects: Two sets of three identical objects are required. The objects should be of similar

size and material but differ in shape and appearance. They should be heavy enough that the

animals cannot displace them.
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Animal Subjects: Adult male rats (e.g., Wistar or Sprague-Dawley) are commonly used.[3]

Animals should be housed individually and habituated to the testing room for at least one

hour before the experiment.[2]

SB-699551: To be dissolved in a suitable vehicle (e.g., saline or a small percentage of

DMSO in saline).

Video Recording and Analysis System: A camera mounted above the arena to record the

sessions for later scoring. Automated tracking software can be used to score exploration

time.

Experimental Procedure
The protocol consists of three phases: habituation, familiarization (training), and testing.

Phase 1: Habituation (Day 1)

Place each animal individually into the empty test arena.

Allow the animal to freely explore the arena for 5-10 minutes.[4]

This phase reduces anxiety and familiarizes the animal with the testing environment.

Phase 2: Familiarization (Training) (Day 2)

Administer SB-699551 (e.g., 1 or 3 mg/kg, intraperitoneally) or vehicle 30 minutes before the

training trial.

Place two identical objects (A and A) in opposite corners of the arena.

Place the animal in the center of the arena, facing away from the objects.

Allow the animal to explore the objects for a fixed period, typically 5-10 minutes.[4]

Exploration is defined as the animal's nose being within 2 cm of the object and oriented

towards it.[5]

Record the time spent exploring each object.
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Phase 3: Testing (Day 2)

After a retention interval (e.g., 1 hour or 24 hours), place the animal back into the same

arena.

One of the familiar objects is replaced with a novel object (A and B). The position of the novel

object should be counterbalanced across animals.

Allow the animal to explore the objects for 5 minutes.

Record the time spent exploring the familiar object (Tf) and the novel object (Tn).

Data Analysis
Calculate the Discrimination Index (DI) for each animal using the following formula: DI = (Tn -

Tf) / (Tn + Tf)

A positive DI value indicates more time spent exploring the novel object, suggesting the

animal remembers the familiar object. A DI of zero suggests no preference.

Statistical analysis (e.g., ANOVA followed by post-hoc tests) can be used to compare the DI

between different treatment groups.
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Novel Object Recognition Experimental Workflow

Day 1

Day 2

Habituation Phase
(5-10 min exploration of empty arena)

Drug Administration
(SB-699551 or Vehicle)

Familiarization (Training) Phase
(5-10 min exploration of two identical objects)

Retention Interval
(e.g., 1h or 24h)

Test Phase
(5 min exploration of one familiar and one novel object)

Data Analysis
(Calculate Discrimination Index)
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Caption: Workflow of the novel object recognition task.
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Proposed Signaling Pathway of SB-699551 in Cognitive Enhancement

SB-699551

5-HT5A Receptor

Antagonism

Adenylyl Cyclase

Inhibition

AKT Pathway

Inhibition

cAMP

Decreased production

PKA

CREB Phosphorylation

Increased
Activity

Improved Recognition Memory

Modulation of downstream targets
(e.g., PRAS40, P70S6K, FOXO1)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b109685/docs?utm_src=pdf-body-img#application-notes-and-protocols-novel-object-recognition-task-with-sb-699551
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109685?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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